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Compound of Interest

Compound Name: Aloinoside B

Cat. No.: B3060907 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Aloinoside B

This guide provides a comprehensive overview of the known physical and chemical properties

of Aloinoside B, a naturally occurring anthrone C-glycoside found in various Aloe species.[1]

The information is tailored for researchers, scientists, and drug development professionals, with

a focus on quantitative data, experimental methodologies, and the visualization of relevant

biological pathways.

Chemical and Physical Properties
Aloinoside B is a significant secondary metabolite primarily located in the latex of Aloe plants,

where it is believed to function as a defense compound.[1][2] It is structurally identified as 10-

glucopyranosyl-1, 8-dihydroxy-3-(rhamnopyranosyl-hydroxymethyl)-9(10H.)-anthracenone.[3]

[4][5]

General and Structural Data
The fundamental chemical identifiers and properties of Aloinoside B are summarized below.
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Property Value Reference(s)

CAS Number 11006-91-0 [2][6]

Molecular Formula C₂₇H₃₂O₁₃ [2][6]

Molecular Weight 564.54 g/mol [2][6]

IUPAC Name

(10R)-1,8-dihydroxy-10-

[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-3-

[[(2R,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxymethyl]-10H-anthracen-

9-one

[7]

Synonyms
11-o-Rhamnosylaloin B, 10-

Deoxyaloinoside D
[6][7]

Source

Found in Aloe ferox, Aloe

africana, and other Aloe

species.[7]

[7]

Physicochemical Data
This table outlines the key physicochemical properties of Aloinoside B, crucial for its handling,

formulation, and experimental use.

Property Value Reference(s)

Physical Description Powder -

Purity (Typical) >98% (HPLC) [6]

Solubility
Soluble in DMSO, Methanol,

Ethanol.
-

Storage Conditions

Powder: -20°C (3 years); 4°C

(2 years). In solvent: -80°C (6

months); -20°C (1 month).

-
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Note: Detailed, publicly available spectral data such as specific UV λmax, IR absorption bands,

and comprehensive 1H and 13C NMR chemical shift assignments for Aloinoside B are limited

in the reviewed literature. However, the techniques have been used for its structural

elucidation.[3][5]

Experimental Protocols
Isolation and Purification of Aloinoside B
A general method for the isolation of Aloinoside B from South African Cape aloes has been

described.[8] While a detailed, step-by-step protocol with specific yields is not available in the

cited literature, the workflow involves extraction followed by chromatographic separation.

General Workflow:

Extraction: The crude powder of aloes is extracted with a suitable solvent such as n-butanol

to create a crude extract.[8]

Chromatography: The resulting crude extract is subjected to silica gel column

chromatography.[8]

Elution: The compound is eluted using a solvent system, for example, a gradient of

chloroform-methanol.[8]

Structure Elucidation: The final structure of the isolated compound is confirmed using various

spectroscopic methods, including Infrared (IR) spectroscopy, Mass Spectrometry (MS), and

Nuclear Magnetic Resonance (NMR) techniques such as 1H NMR, 13C NMR, HMQC,

HMBC, and 1H–1H COSY.[3][5]

Extraction Purification & Elucidation

Crude Aloe Powder n-Butanol Extraction Crude Extract Silica Gel Column
Chromatography
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General workflow for Aloinoside B isolation.

Biological Activity and Metabolism
Metabolism by Intestinal Bacteria
Aloinoside B is known to be metabolized by intestinal microflora. Studies using rat intestinal

bacteria have shown that Aloinoside B is converted into several other compounds, including

barbaloin (aloin B), isobarbaloin (aloin A), and a hydroxylated metabolite.[3][5] This

biotransformation is significant as barbaloin is considered a pro-drug that is further metabolized

to aloe-emodin-9-anthrone, the compound believed to be responsible for the laxative effects of

aloes.[3][8] The peak formation of barbaloin from Aloinoside B occurs approximately 3 hours

after oral administration.[3]

Aloinoside B

Rat Intestinal Bacteria

Barbaloin
(Aloin B)

 De-rhamnosylation

Isobarbaloin
(Aloin A)

 De-rhamnosylation

Hydroxyl Metabolite

 Hydroxylation

Aloe-emodin-9-anthrone
(Active Laxative Compound)

 Further Metabolism

Click to download full resolution via product page

Metabolic pathway of Aloinoside B by intestinal bacteria.

Signaling Pathways of Related Aloe Compounds
Direct research on the specific signaling pathways modulated by Aloinoside B is not

extensively available. However, studies on structurally related compounds from Aloe, such as
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Aloin and Aloesin, provide valuable insights into the potential biological activities.

Aloin: This compound, a metabolite of Aloinoside B, has been shown to offer protection

against UVB-induced skin damage. It mitigates cellular apoptosis by modulating several critical

signaling pathways, including PI3K-Akt, p53, and TGF-β.[1][9] Furthermore, Aloin inhibits the

activation of the stress-activated protein kinases p38 and JNK in response to UVB irradiation.

[1] Its anti-inflammatory properties are also demonstrated through the inhibition of the NF-κB

and JAK1-STAT1/3 signaling pathways in response to lipopolysaccharide (LPS).[10][11]
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Inhibitory action of Aloin on UVB-induced stress pathways.

Aloesin: Another compound found in Aloe, Aloesin, has been demonstrated to accelerate skin

wound healing. Its mechanism involves the modulation of the MAPK/Rho and Smad signaling

pathways, which are crucial for cell migration, angiogenesis, and tissue development during the

healing process.[12]

This guide summarizes the current technical knowledge on Aloinoside B. While foundational

data on its physicochemical properties and metabolism exists, further research is needed to

fully elucidate its specific spectral characteristics and the precise signaling pathways it

modulates to exert its biological effects. The activities of related compounds like Aloin and
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Aloesin suggest promising areas for future investigation into the therapeutic potential of

Aloinoside B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aloin protects against UVB-induced apoptosis by modulating integrated signaling
pathways - PMC [pmc.ncbi.nlm.nih.gov]

2. Aloinoside B | 11006-91-0 | FA165651 | Biosynth [biosynth.com]

3. tandfonline.com [tandfonline.com]

4. tandfonline.com [tandfonline.com]

5. researchgate.net [researchgate.net]

6. Aloinoside B | 11006-91-0 | MOLNOVA [molnova.com]

7. Aloinoside B | C27H32O13 | CID 46173998 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. tandfonline.com [tandfonline.com]

9. Aloin protects against UVB-induced apoptosis by modulating integrated signaling
pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Aloin Suppresses Lipopolysaccharide-Induced Inflammatory Response and Apoptosis by
Inhibiting the Activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]

11. Aloin suppresses lipopolysaccharide-induced inflammation by inhibiting JAK1-STAT1/3
activation and ROS production in RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Physical and chemical properties of Aloinoside B].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3060907#physical-and-chemical-properties-of-
aloinoside-b]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3060907?utm_src=pdf-body
https://www.benchchem.com/product/b3060907?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12289626/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12289626/
https://www.biosynth.com/p/FA165651/11006-91-0-aloinoside-b
https://www.tandfonline.com/doi/full/10.1080/13880200490902446
https://www.tandfonline.com/doi/abs/10.1080/13880200490902446
https://www.researchgate.net/publication/232090506_Isolation_of_Aloinoside_B_and_Metabolism_by_Rat_Intestinal_Bacteria
https://molnova.com/en/ProductsThr/Aloinoside%20B.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aloinoside-B
https://www.tandfonline.com/doi/pdf/10.1080/13880200490902446
https://pubmed.ncbi.nlm.nih.gov/40717965/
https://pubmed.ncbi.nlm.nih.gov/40717965/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017010/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017010/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6108888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6108888/
https://www.researchgate.net/publication/314242086_Aloesin_from_Aloe_vera_accelerates_skin_wound_healing_by_modulating_MAPKRho_and_Smad_signaling_pathways_in_vitro_and_in_vivo
https://www.benchchem.com/product/b3060907#physical-and-chemical-properties-of-aloinoside-b
https://www.benchchem.com/product/b3060907#physical-and-chemical-properties-of-aloinoside-b
https://www.benchchem.com/product/b3060907#physical-and-chemical-properties-of-aloinoside-b
https://www.benchchem.com/product/b3060907#physical-and-chemical-properties-of-aloinoside-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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